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Compound of Interest

Compound Name: 1-Bromo-2-chloroethane

Cat. No.: B052838 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper disposal of chemical waste, such as 1-
Bromo-2-chloroethane, is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 1-Bromo-2-chloroethane, ensuring the protection of both laboratory

personnel and the environment.

Key Physical and Chemical Properties
Understanding the properties of 1-Bromo-2-chloroethane is the first step in its safe handling

and disposal. This data is crucial for assessing risks and implementing appropriate safety

measures.
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Property Value

CAS Number 107-04-0

Molecular Formula C₂H₄BrCl

Molecular Weight 143.41 g/mol

Appearance
Colorless to slightly yellow liquid with a sweet,

chloroform-like odor[1]

Boiling Point 106-107 °C

Density 1.723 g/mL at 25 °C

Solubility in Water 6,900 mg/L at 25 °C[1][2]

Vapor Pressure 40 mmHg at 29.7 °C

InChI Key IBYHHJPAARCAIE-UHFFFAOYSA-N

Hazard Profile and Safety Precautions
1-Bromo-2-chloroethane is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, harmful in contact with skin or if inhaled, and is suspected of

causing genetic defects and cancer.[3] Therefore, strict adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE):

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use chemical safety goggles or a face shield.

Respiratory Protection: A respirator is required when vapors or aerosols are generated.

Clothing: Wear protective clothing to prevent skin contact.[2][3]

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[2][4]
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Avoid breathing vapors, mist, or gas.[2][3]

Prevent contact with skin and eyes.[2]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[2]

Do not eat, drink, or smoke when using this product.[3]

Step-by-Step Disposal Procedure
The primary and recommended method for the disposal of 1-Bromo-2-chloroethane is

through a licensed chemical destruction plant.[2] This typically involves controlled incineration

with flue gas scrubbing to neutralize harmful combustion byproducts.[2] Under no

circumstances should this chemical be discharged into sewer systems or the environment.[2][5]

Waste Collection and Storage:

Container: Collect waste 1-Bromo-2-chloroethane in a suitable, clearly labeled, and tightly

closed container.[2]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong bases, strong oxidizing agents, and magnesium.[1][2]

[6] Keep away from heat, sparks, and open flames.[5]

Disposal Workflow:
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1-Bromo-2-chloroethane Disposal Workflow

On-Site Procedures

Off-Site Disposal

Emergency Spill Response

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Collect Waste in a
Designated, Labeled Container

3. Store Container in a Cool,
Dry, Well-Ventilated Area

4. Arrange for Pickup by a
Licensed Waste Disposal Company

Hand-off

5. Transport to a Licensed
Chemical Destruction Plant

6. Controlled Incineration
with Flue Gas Scrubbing

Evacuate Area & Remove
Ignition Sources

Ventilate the Area

Contain Spill with
Inert Absorbent Material

Collect and Place in a
Sealed Container for Disposal

Click to download full resolution via product page

Disposal Workflow Diagram

Accidental Release Measures
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
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Evacuate and Secure: Evacuate personnel from the affected area and remove all sources of

ignition.[2]

Ventilate: Ensure adequate ventilation of the spill area.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[2][5]

Clean-up: Use an inert absorbent material, such as vermiculite or sand, to absorb the spill.[7]

[8] Collect the absorbed material using non-sparking tools and place it into a suitable, sealed

container for disposal.[2][8] Contaminated surfaces can be washed with 60-70% ethanol

followed by soap and water.[1]

Regulatory Compliance
All disposal activities must be conducted in strict accordance with local, regional, and national

hazardous waste regulations.[2][4] It is the responsibility of the waste generator to ensure

complete and accurate classification of the waste and to follow all applicable laws.[4][8] Prior to

implementing any land disposal of waste residue, consultation with environmental regulatory

agencies is required for guidance on acceptable disposal practices.[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://store.apolloscientific.co.uk/storage/msds/PC1372B_msds.pdf
https://pim-resources.coleparmer.com/sds/99473.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-Chloroethane
https://www.benchchem.com/product/b052838#1-bromo-2-chloroethane-proper-disposal-procedures
https://www.benchchem.com/product/b052838#1-bromo-2-chloroethane-proper-disposal-procedures
https://www.benchchem.com/product/b052838#1-bromo-2-chloroethane-proper-disposal-procedures
https://www.benchchem.com/product/b052838#1-bromo-2-chloroethane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b052838?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

